molecular formula C17H27NO4 B1365747 Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate CAS No. 55536-71-5

Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

Cat. No.: B1365747
CAS No.: 55536-71-5
M. Wt: 309.4 g/mol
InChI Key: WSWDAKKWVAVVAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate is a chemical compound with the molecular formula C17H27NO4 . It is also known as 2,6-Dimethyl-1,4-dihydropyridine-3,5-dicarboxylic acid di-tert-butyl ester .


Synthesis Analysis

This compound can be synthesized via the Hantzsch reaction . The Hantzsch reaction is a four-component reaction that involves the condensation of two equivalents of a β-keto ester, one equivalent of an aldehyde, and one equivalent of ammonium acetate .


Molecular Structure Analysis

The molecular weight of this compound is 309.4 g/mol . The InChI string is InChI=1S/C17H27NO4/c1-10-12 (14 (19)21-16 (3,4)5)9-13 (11 (2)18-10)15 (20)22-17 (6,7)8/h18H,9H2,1-8H3 . The Canonical SMILES string is CC1=C (CC (=C (N1)C)C (=O)OC (C) (C)C)C (=O)OC (C) (C)C .


Chemical Reactions Analysis

This compound can participate in various chemical reactions. For instance, it can act as a hydrogen source in conjugate reduction and organocatalytic reductive amination .


Physical and Chemical Properties Analysis

This compound is a solid compound with a melting point of 142-149 °C . It has a molecular weight of 309.4 g/mol . The compound has a XLogP3-AA value of 3.1, indicating its lipophilicity . It has one hydrogen bond donor and five hydrogen bond acceptors .

Scientific Research Applications

Chemical Structure and Activity

Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate, a member of the 1,4-dihydropyridine class, has been studied for its structural properties. Research by Rowan and Holt (1996) demonstrates that the bulkiness of the esterification groups in this compound affects the perpendicularity of its dual-ring system, impacting potential activity (Rowan & Holt, 1996).

Reactions and Transformations

This compound undergoes various chemical transformations. Görlitzer and Baltrusch (2000) explored its reaction with trifluoroacetic acid, leading to the elimination of the tert-butylester group and subsequent formation of related compounds under UV-A light (Görlitzer & Baltrusch, 2000). Another study by Sobolev et al. (2002) examined the impact of acyl chain length and branching on the enantioselectivity of lipase-catalyzed hydrolysis in derivatives of this compound (Sobolev et al., 2002).

Synthesis and Molecular Structure

Synthesis techniques and the resultant molecular structures of this compound derivatives have been extensively studied. Skowronek and Lightner (2003) synthesized a chiral version of this compound, revealing its axial chirality and restricted rotation due to the tert-butyl groups (Skowronek & Lightner, 2003). Gein et al. (2004) investigated the reactions of this compound with difunctional nucleophiles, finding different reaction pathways based on the nature of the alkyl group in the ester moieties (Gein et al., 2004).

Pharmaceutical Implications

Despite the exclusion of drug use and dosage, it's worth noting that this compound class forms a significant part of pharmaceutical research, especially in the context of calcium channel antagonists and potential anticancer applications, as illustrated in studies like those by Hoffmann and Rabe (1984) and Ahn et al. (2018) (Hoffmann & Rabe, 1984), (Ahn et al., 2018).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It has the signal word “Warning” and the hazard statement H302: Harmful if swallowed . The compound should be handled with appropriate personal protective equipment, including dust masks, eyeshields, and gloves .

Mechanism of Action

Target of Action

It is known to be a functionalized dihydropyridine compound .

Mode of Action

Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate has been employed as a reductant in the catalytic asymmetric reductive amination of aldehydes . This suggests that it may interact with its targets by donating electrons, thereby reducing them.

Biochemical Pathways

Given its role as a reductant in the catalytic asymmetric reductive amination of aldehydes , it may be involved in pathways related to amine synthesis and metabolism.

Result of Action

Its role as a reductant in the catalytic asymmetric reductive amination of aldehydes suggests that it may facilitate the conversion of aldehydes to amines.

Properties

IUPAC Name

ditert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H27NO4/c1-10-12(14(19)21-16(3,4)5)9-13(11(2)18-10)15(20)22-17(6,7)8/h18H,9H2,1-8H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WSWDAKKWVAVVAI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(CC(=C(N1)C)C(=O)OC(C)(C)C)C(=O)OC(C)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H27NO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50403466
Record name Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50403466
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

309.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

55536-71-5
Record name Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50403466
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Reactant of Route 2
Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Reactant of Route 3
Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Reactant of Route 4
Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Reactant of Route 5
Reactant of Route 5
Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Reactant of Route 6
Reactant of Route 6
Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.